5-chloro-2-[(4-methylbenzyl)sulfonyl]-N-phenylpyrimidine-4-carboxamide

• Molecular Formula: C19H16ClN3O3S
• Molecular Weight: 401.9 g/mol
• IUPAC Name: 5-chloro-2-[(4-methylphenyl)methylsulfonyl]-N-phenylpyrimidine-4-carboxamide
• InChI: InChI=1S/C19H16ClN3O3S/c1-13-7-9-14(10-8-13)12-27(25,26)19-21-11-16(20)17(23-19)18(24)22-15-5-3-2-4-6-15/h2-11H,12H2,1H3,(H,22,24)
• InChI Key: NAGKNTQIZOSOER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)C2=NC=C(C(=N2)C(=O)NC3=CC=CC=C3)Cl

Description

5-Chloro-2-[(4-methylbenzyl)sulfonyl]-N-phenylpyrimidine-4-carboxamide is a chemical compound with the following structural formula:

$$\text{Structure:}$$Structure:

!Compound Structure

This compound belongs to the class of pyrimidine derivatives, characterized by a pyrimidine ring containing a sulfonyl group and a carboxamide moiety. It exhibits interesting pharmacological properties due to its unique structure.

Preparation Methods

Synthetic Routes::

Friedel-Crafts Acylation Followed by Clemmensen Reduction:

Industrial Production::

• The industrial production methods may involve modifications of the synthetic routes mentioned above, optimized for large-scale production.

Chemical Reactions Analysis

Reactivity at the Benzylic Position:

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology and Medicine: Investigated for potential biological activities (e.g., enzyme inhibition, receptor binding).

Industry: May serve as a precursor for pharmaceuticals or agrochemicals.

Mechanism of Action

• The exact mechanism of action depends on the specific context and target. Further research is needed to elucidate its precise effects.

Comparison with Similar Compounds

Similar Compounds: